Cas no 1443304-22-0 (1-(3-Ethoxy-4-fluorophenyl)-2,2,2-trifluoroethanone)

• Product Name: 1-(3-Ethoxy-4-fluorophenyl)-2,2,2-trifluoroethanone
• CAS No: 1443304-22-0
• MF: C₁₀H₈F₄O₂
• MW: 236.16
• MDL: MFCD18375521
• CID: 5089091
• Update Time: 2026-03-02

1-(3-Ethoxy-4-fluorophenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Ethoxy-4-fluorophenyl)-2,2,2-trifluoroethanone

• MDL： MFCD18375521
• Inchi： 1S/C10H8F4O2/c1-2-16-8-5-6(3-4-7(8)11)9(15)10(12,13)14/h3-5H,2H2,1H3
• InChI Key： CMYCZUWUDZUYHX-UHFFFAOYSA-N
• SMILES： C1=C(OCC)C(F)=CC=C1C(=O)C(F)(F)F

Additional information on 1-(3-Ethoxy-4-fluorophenyl)-2,2,2-trifluoroethanone

Professional Introduction to Compound with CAS No. 1443304-22-0 and Product Name: 1-(3-Ethoxy-4-fluorophenyl)-2,2,2-trifluoroethanone

The compound identified by the CAS number 1443304-22-0 and the product name 1-(3-Ethoxy-4-fluorophenyl)-2,2,2-trifluoroethanone represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential applications in medicinal chemistry. The presence of both fluoro and ethoxy substituents in its aromatic ring system, combined with the trifluoromethyl group on the ketone moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds, owing to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The fluorine atom, when incorporated into organic molecules, can significantly influence their electronic properties, leading to increased lipophilicity and better cell membrane penetration. This characteristic is particularly valuable in drug design, where optimizing bioavailability is a critical factor. The ethoxy group, on the other hand, introduces polarity and hydrogen bonding capabilities, which can further modulate the compound's interactions with biological targets.

The specific structure of 1-(3-Ethoxy-4-fluorophenyl)-2,2,2-trifluoroethanone positions it as a promising candidate for various therapeutic applications. One of the most compelling areas of interest is its potential use as an intermediate in the synthesis of more complex drug molecules. The ketone functionality provides a reactive site for further derivatization through condensation reactions with amines or alcohols, allowing for the creation of amides or esters. These derivatives could then be explored for their pharmacological activity in vitro and in vivo.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of anticancer agents. The fluorine atom in this molecule can participate in weak hydrogen bonding interactions with biological targets, thereby enhancing binding affinity. Additionally, fluorine's presence can influence metabolic pathways, potentially leading to increased drug half-life and reduced clearance rates. The combination of these effects makes such compounds attractive for designing next-generation therapeutics that require prolonged exposure to achieve therapeutic efficacy.

Another area where this compound shows promise is in the realm of central nervous system (CNS) drugs. The lipophilic nature imparted by the trifluoromethyl group facilitates blood-brain barrier penetration, a crucial requirement for many CNS-active drugs. Furthermore, the aromatic ring system can interact with neurotransmitter receptors or enzymes involved in neurological disorders. Preliminary computational studies suggest that modifications around this core structure could yield novel scaffolds with improved pharmacological profiles for conditions such as Alzheimer's disease or Parkinson's disease.

The synthesis of 1-(3-Ethoxy-4-fluorophenyl)-2,2,2-trifluoroethanone involves multi-step organic transformations that highlight its synthetic utility. The preparation typically begins with the functionalization of a fluorobenzene derivative through electrophilic aromatic substitution or nucleophilic aromatic substitution reactions to introduce the ethoxy group at the desired position. Subsequent reactions involving Grignard reagents or organolithium compounds can then be employed to install the trifluoromethyl ketone moiety. These synthetic strategies are well-documented in modern organic chemistry literature and provide a robust framework for further elaboration.

From a computational chemistry perspective, density functional theory (DFT) calculations have been instrumental in understanding the electronic structure and reactivity of this compound. Studies using functionals such as B3LYP/6-31G(d) have revealed insights into how fluorine's electronegativity affects charge distribution within the molecule. These insights are invaluable for predicting how changes to the core structure might impact biological activity. Additionally, molecular dynamics simulations have been used to explore conformational preferences and interactions with potential binding partners.

The potential applications of this compound extend beyond traditional pharmaceuticals into agrochemicals and specialty chemicals. In agrochemistry, fluorinated compounds are often employed as key structural elements in herbicides and pesticides due to their stability under environmental conditions and efficacy against target organisms. The presence of both fluoro and ethoxy groups provides multiple sites for further functionalization, allowing chemists to tailor properties such as solubility and persistence.

In conclusion,1-(3-Ethoxy-4-fluorophenyl)-2,2,2-trifluoroethanone (CAS No. 1443304-22-0) represents a structurally interesting molecule with significant potential across multiple domains of chemical research and application. Its unique combination of substituents makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics targeting various diseases. As computational methods continue to advance our understanding of molecular interactions,this compound will undoubtedly play a pivotal role in future drug discovery efforts.